5-[1-butyl-3-(tetrahydrofuran-3-yl)-1H-1,2,4-triazol-5-yl]-2-methyl-1H-benzimidazole

• IUPAC Name: 6-[2-butyl-5-(oxolan-3-yl)-1,2,4-triazol-3-yl]-2-methyl-1H-benzimidazole
• InChI: InChI=1S/C18H23N5O/c1-3-4-8-23-18(21-17(22-23)14-7-9-24-11-14)13-5-6-15-16(10-13)20-12(2)19-15/h5-6,10,14H,3-4,7-9,11H2,1-2H3,(H,19,20)
• InChI Key: OLCLTFNMYJVTNJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NC(=N1)C2CCOC2)C3=CC4=C(C=C3)N=C(N4)C
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

Benzimidazole derivatives are a class of compounds with diverse biological activities and applications in medicinal chemistry. They are known for their antimicrobial, antiviral, and antihypertensive properties among others. The specific compound "5-[1-butyl-3-(tetrahydrofuran-3-yl)-1H-1,2,4-triazol-5-yl]-2-methyl-1H-benzimidazole" belongs to this class and may exhibit similar properties, although its specific applications and biological activities would require detailed study.

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves condensation reactions, N-alkylation, and the use of various reagents to introduce specific substituents into the benzimidazole core. Techniques like microwave-assisted synthesis, reflux condensation, and use of green catalysts have been reported for the efficient synthesis of these compounds (Almansour et al., 2016).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods such as NMR and IR spectroscopy are commonly used to determine the molecular structure of benzimidazole derivatives. These analyses provide insights into the conformation, bonding, and electronic structure of the compounds, which are critical for understanding their reactivity and biological activity (Hranjec et al., 2012).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many benzimidazole derivatives are known to have antifungal, antiviral, and anticancer activities.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions would likely involve exploring the biological activity of this compound and potentially developing it into a therapeutic agent. It could also involve studying its reactivity and finding new synthetic applications.